Cas no 2090542-62-2 (1-(chloromethyl)-5-fluoro-2-methoxy-4-methylbenzene)

• Product Name: 1-(chloromethyl)-5-fluoro-2-methoxy-4-methylbenzene
• CAS No: 2090542-62-2
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 5918589
• PubChem ID: 131281660
• Update Time: 2025-06-10

1-(chloromethyl)-5-fluoro-2-methoxy-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-5-fluoro-2-methoxy-4-methylbenzene
• 2090542-62-2
• EN300-1996566

• Inchi： 1S/C9H10ClFO/c1-6-3-9(12-2)7(5-10)4-8(6)11/h3-4H,5H2,1-2H3
• InChI Key： MHSAUDKSEUKYIV-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C)=CC=1OC)F

Computed Properties

• Exact Mass: 188.0404208g/mol
• Monoisotopic Mass: 188.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(chloromethyl)-5-fluoro-2-methoxy-4-methylbenzene

Chemical Profile of 1-(chloromethyl)-5-fluoro-2-methoxy-4-methylbenzene (CAS No. 2090542-62-2)

1-(chloromethyl)-5-fluoro-2-methoxy-4-methylbenzene, identified by the CAS number 2090542-62-2, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This aromatic heterocyclic compound features a benzene ring substituted with a chloromethyl group, a fluoro atom, a methoxy group, and a methyl group at specific positions. The unique structural arrangement of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chloromethyl moiety (–CH₂Cl) attached to the benzene ring is particularly significant as it serves as a versatile handle for further functionalization. This group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores. In contrast, the presence of the fluoro atom (–F) at the 5-position introduces electronic and steric effects that can influence the compound's metabolic stability and binding affinity to biological targets. The methoxy group (–OCH₃) at the 2-position and the methyl group (–CH₃) at the 4-position further modulate the electronic distribution and solubility characteristics of the molecule.

This compound has been explored in recent studies for its potential applications in drug discovery. Specifically, researchers have investigated its role as a precursor in synthesizing novel analogs targeting neurological disorders. The combination of fluorine and methoxy substituents has been shown to enhance binding interactions with certain enzyme families, including those implicated in neurodegenerative diseases. Preliminary computational studies suggest that modifications to this scaffold could lead to improved pharmacokinetic profiles, such as increased blood-brain barrier penetration.

Recent advances in synthetic methodologies have enabled more efficient preparation of 1-(chloromethyl)-5-fluoro-2-methoxy-4-methylbenzene, facilitating its use in large-scale medicinal chemistry campaigns. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high regioselectivity. These improvements have not only streamlined the synthesis but also opened new avenues for structural diversification.

The fluoro substituent, in particular, has become a cornerstone in modern drug design due to its ability to fine-tune physicochemical properties like lipophilicity and metabolic resistance. In several high-throughput screening campaigns, compounds derived from this scaffold have demonstrated promising activity against bacterial infections and inflammatory pathways. The chloromethyl group's reactivity further allows for rapid derivatization into more complex structures, enabling researchers to optimize both potency and selectivity.

In vitro studies have highlighted the compound's potential as an intermediate in developing kinase inhibitors. The electronic environment created by the fluoro, methoxy, and methyl groups can be tailored to modulate interactions with ATP-binding pockets in kinases, which are critical targets in oncology research. Additionally, the stability provided by the fluoro atom helps mitigate rapid degradation pathways that often limit the efficacy of small molecule drugs.

The pharmaceutical industry has taken note of these developments, with several companies incorporating derivatives of 1-(chloromethyl)-5-fluoro-2-methoxy-4-methylbenzene into their pipeline programs. Collaborative efforts between academia and industry have accelerated progress, leading to novel compounds entering clinical trials for conditions ranging from cancer to autoimmune diseases. The versatility of this scaffold underscores its importance as a building block in contemporary drug development.

From a chemical biology perspective, understanding how subtle changes in this molecule affect its biological activity provides insights into structure-activity relationships (SAR). For instance, replacing the chloromethyl group with other electrophilic centers or introducing additional heterocycles has revealed new therapeutic opportunities. These findings not only advance our knowledge of molecular recognition but also inspire innovative synthetic strategies.

The growing interest in fluorinated aromatic compounds stems from their unique properties that can confer advantages over traditional non-fluorinated analogs. For example, fluorine atoms can improve metabolic stability by resisting oxidation or hydrolysis under physiological conditions. Furthermore, fluorine's deshielding effect in NMR spectra provides valuable diagnostic tools for monitoring reaction progress during synthesis.

Future directions for research on 1-(chloromethyl)-5-fluoro-2-methoxy-4-methylbenzene may include exploring its role in developing antiviral agents or probes for studying enzyme mechanisms. Advances in spectroscopic techniques and computational modeling will continue to aid in rationalizing how structural modifications influence biological outcomes. As drug discovery efforts evolve toward more targeted therapies, compounds like this one will remain indispensable tools for medicinal chemists.